Cas no 43113-94-6 (1-(3-Methoxy-5-methylphenyl)ethanone)

• Product Name: 1-(3-Methoxy-5-methylphenyl)ethanone
• CAS No: 43113-94-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD17011766
• CID: 1027760
• PubChem ID: 16037953
• Update Time: 2025-04-20

1-(3-Methoxy-5-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-5-methylphenyl)ethanone
• 1-(3-Methoxy-5-methyl-phenyl)-ethanone
• 1-(3-METHOXY-5-METHYLPHENYL)ETHAN-1-ONE
• 3'-Methoxy-5'-methylacetophenone
• 5959AB
• FCH1145749
• AB71648
• AB1005903
• AX8167660
• 113M946
• CS-0153251
• F20088
• SCHEMBL12020820
• A6976
• DTXSID00581288
• DB-031096
• 43113-94-6
• MFCD17011766
• DS-16559
• AKOS015851945

• MDL： MFCD17011766
• Inchi： 1S/C10H12O2/c1-7-4-9(8(2)11)6-10(5-7)12-3/h4-6H,1-3H3
• InChI Key： UXJJSOPJKWZHHY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 256.9±20.0 °C at 760 mmHg
• Flash Point: 107.6±15.3 °C
• Refractive Index: 1.504
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(3-Methoxy-5-methylphenyl)ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones